β-Phenylethyl β-D-Glucoside

• CAS No.: 18997-54-1
• Product Name: β-Phenylethyl β-D-Glucoside
• Molecular Formula: C14H20O6
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2-(hydroxymethyl)-6-(2-phenylethoxy)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C14H20O6/c15-8-10-11(16)12(17)13(18)14(20-10)19-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2
• Standard InChIKey: MLRIJUWUQTVDQE-RKQHYHRCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CCO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: C1=CC=C(C=C1)CCOC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)CCOC2C(C(C(C(O2)CO)O)O)O
• Melting Point: 38-39°C
• Physical Description: Solid
• Description: 2-Phenylethyl beta-D-glucopyranoside belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. 2-Phenylethyl beta-D-glucopyranoside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-phenylethyl beta-D-glucopyranoside is primarily located in the cytoplasm. Outside of the human body, 2-phenylethyl beta-D-glucopyranoside can be found in alcoholic beverages, fruits, green vegetables, and herbs and spices. This makes 2-phenylethyl beta-D-glucopyranoside a potential biomarker for the consumption of these food products.
• Synonyms: 2-Phenylethyl-β-D-glucopyranoside; 2-Phenylethyl O-β-D-Glucopyranoside; 2-Phenylethyl β-D-Glucopyranoside; 2-Phenylethyl β-D-Glucoside; Phenethyl β-D-Glucopyranoside; Phenethyl β-D-Glucoside; Phenylethyl 2-Glucoside; Phenylethyl β-D-Glucopyranoside
• PubChem Compound: 468284
• Last Modified: Nov 11 2021